N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-6-8-11(9-7-10)15(19)18-16-17-14-12(20-2)4-3-5-13(14)21-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: BHXLPGLWQNJNFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide, also known as MBB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole compounds and has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Scientific Research Applications

Photodynamic Therapy Applications

One significant application of benzothiazole derivatives lies in photodynamic therapy (PDT) for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) detailed the synthesis and characterization of new zinc phthalocyanines substituted with benzothiazole derivative groups. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, making them potential candidates for Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Benzothiazole derivatives also demonstrate promising antimicrobial properties. Desai and colleagues (2013) synthesized a series of N-(4-methoxybenzamides) incorporating a thiazole ring, which showed significant in vitro antibacterial and antifungal activities against various strains of bacteria and fungi. These findings suggest the potential of these compounds in developing new antimicrobial agents (Desai et al., 2013).

Materials Science and Optical Applications

In the realm of materials science, particularly in the synthesis and study of organic compounds with potential optical applications, Prabukanthan and colleagues (2020) reported on the synthesis, crystal growth, and characterization of a heterocyclic compound similar to N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide. Their study revealed that the compound exhibits promising optical properties, including a high optical band gap and significant second harmonic generation (SHG) efficiency, suggesting its utility in nonlinear optical applications (Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020).

Anticancer Activity

Additionally, derivatives of benzothiazole have been evaluated for their anticancer activities. Havrylyuk et al. (2010) conducted antitumor screenings of several novel 4-thiazolidinones with a benzothiazole moiety, identifying compounds with significant activity against various cancer cell lines. This research underscores the potential of benzothiazole derivatives in oncology, particularly in designing new anticancer drugs (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).